Cas no 1780596-63-5 (3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid)
3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-843172
- 1780596-63-5
- 3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid
- 3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid
-
- MDL: MFCD31600880
- Inchi: 1S/C7H8ClNO3/c1-2-3-4-5(7(10)11)6(8)9-12-4/h2-3H2,1H3,(H,10,11)
- InChI Key: CMZQWFCPYOPFMD-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=C(CCC)ON=1
Computed Properties
- Exact Mass: 189.0192708g/mol
- Monoisotopic Mass: 189.0192708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.3Ų
3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843172-0.05g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 0.05g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-843172-0.1g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 0.1g |
$804.0 | 2025-03-21 | |
| Enamine | EN300-843172-0.25g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 0.25g |
$840.0 | 2025-03-21 | |
| Enamine | EN300-843172-0.5g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 0.5g |
$877.0 | 2025-03-21 | |
| Enamine | EN300-843172-1.0g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-843172-2.5g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-843172-5.0g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-843172-10.0g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 | |
| Enamine | EN300-843172-1g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 1g |
$914.0 | 2023-09-02 | ||
| Enamine | EN300-843172-5g |
3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid |
1780596-63-5 | 5g |
$2650.0 | 2023-09-02 |
3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid
3-Chloro-5-propyl-1,2-oxazole-4-carboxylic Acid: A Comprehensive Overview
3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid (CAS No. 1780596-63-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of oxazole derivatives, which are known for their versatile applications in drug design and material science. The structure of 3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid is characterized by a five-membered aromatic ring with two oxygen atoms and one nitrogen atom, along with a chlorine substituent at position 3 and a propyl group at position 5. The carboxylic acid group at position 4 adds to its functional diversity, making it a valuable compound for various chemical modifications and biological evaluations.
The synthesis of 3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid involves a series of well-established organic reactions. Typically, the oxazole ring is formed through the cyclization of an appropriate β-diketone or β-diketoester with an amine derivative. The introduction of the chlorine substituent and the propyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint while maintaining product quality.
From a pharmacological perspective, 3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid has shown promising activity in preclinical studies. Researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, studies have indicated that this compound may possess antitumor properties by targeting specific oncogenic signaling cascades. These findings underscore its potential as a lead compound for drug development.
The structural versatility of 3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid allows for further functionalization to enhance its bioavailability and efficacy. For instance, the carboxylic acid group can be converted into esters or amides, enabling better absorption in vivo. Furthermore, the substitution patterns on the oxazole ring provide opportunities for tuning physicochemical properties such as solubility and lipophilicity.
Recent breakthroughs in computational chemistry have facilitated the design of analogs based on 3-chloro-5-propyl-1,2-oxazole-4-carboxylic acid. By employing molecular docking studies and machine learning algorithms, scientists can predict the binding affinities of these analogs to target proteins with high accuracy. This approach accelerates the discovery process and reduces reliance on time-consuming experimental methods.
In conclusion, 3-chloro-5-propyl-1,2 oxazole 4 carboxylic acid (CAS No. 1780596 63 5) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and diverse functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its potential, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease states.
1780596-63-5 (3-Chloro-5-propyl-1,2-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)